Cas no 46389-16-6 (1-Naphthalenecarboximidicacid, ethyl ester)

• Product Name: 1-Naphthalenecarboximidicacid, ethyl ester
• CAS No: 46389-16-6
• MF: C₁₃H₁₃NO
• MW: 199.248423337936
• CID: 325525
• PubChem ID: 46318432
• Update Time: 2025-04-19

1-Naphthalenecarboximidicacid, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenecarboximidicacid, ethyl ester
• ethyl naphthalene-1-carboximidate
• NAPHTHALENE-1-CARBOXIMIDIC ACID ETHYL ESTER
• SCHEMBL24374256
• 46389-16-6
• DTXSID70673684

• MDL： MFCD07787085
• Inchi： 1S/C13H13NO/c1-2-15-13(14)12-9-5-7-10-6-3-4-8-11(10)12/h3-9,14H,2H2,1H3
• InChI Key： CNMSNQSPVRKIFP-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC=C2C=CC=CC2=1)=N

Computed Properties

• Exact Mass: 199.1
• Monoisotopic Mass: 199.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.1A^2
• XLogP3: 3.5